ABSTRACTBanana fibers are cost-effective, abundantly available and environmentally sustainable, but they often have some drawbacks, such as hydrophilicity and performance variations. The experimental approach is intended to be used in this work to examine the effects of cold glow discharge argon plasma modification on the surface of banana fibers. The emphasis is on examining the mechanisms that underlie the morphological and chemical changes observed in banana fibers, as well as identifying the mechanisms that enhance the fiber–matrix interface and, as a consequence, the mechanical properties of the laminates. Significant improvements were observed for epoxy matrix laminates reinforced with banana fibers when the surface of the banana fibers was modified by plasma of argon gas (Ar) gas with varying power densities of 80,120 W for 30 min, which changed the surface chemical characteristics. The FTIR and XRD investigations revealed that plasma treatment imparted active functional groups onto the surface of the banana fiber, establishing chemical interactions with the epoxy resin. As a result, banana fibers and modified BFREC composites can be used to manufacture interior panels, headliners, seatbacks, dashboards, automobile industry, and industrial applications in order to nurture self-sustaining biodegradable natural resources.

ABSTRACTIn the present work, synthesized U-type barium hexagonal (Ba4Co1.5Zn0.5Fe36O60 or BaU) ferrite powder is further transformed into BaU/glass fiber-epoxy structural composites by hand lay-up process and compression moulding techniques using different volume percentages (11.4, 17, and 26.4) within reinforced polymer matrix. Phase formation, surface morphology, and magnetic properties by XRD, FESEM, and VSM techniques, respectively. Subsequently, the electromagnetic and absorbing properties of the designed structures were measured for typical incident EM waves in the frequency range of the C-band. The radar absorbing performance of the designed RAS composites was observed as −16.8 dB in the whole band, with maximum absorption (RL ≤ −10 dB) of adequate thickness at 2.2 mm. Additionally, the effects of the BaU particles on the mechanical properties of the designed polymeric composites were measured through ASTM standard data. The proposed RAS composites are the most demanding absorbers from a military and commercial point of view.

ABSTRACTPolyvinylidene fluoride (PVDF) is a well-known fluoropolymer for its electronic applications. The present work investigates the influence of Graphene oxide (GO) in various weight percentages over the dielectric profile of the PVDF matrix. Field emission scanning electron microscopy (FESEM) is used to explain the morphological features of the samples. The thermal stability of the PVDF polymer with the addition of GO was studied using thermogravimetric analysis (TGA). X-ray diffraction spectroscopy (XRD), confocal Raman microscopy (CRM), and Fourier Transform infrared spectroscopy (FTIR) were used to interpret the appreciable interfacial interactions between the matrix and the nanofiller and possible phase transformations. The presence of polar and non-polar polymorphic phases in PVDF was verified with the help of XRD, FTIR, and CRM analyses. The band gap energy of the samples was determined using the Tauc-plot method from UV–visible observations. The variation in the polarity of the matrix with the inclusion of GO is also noted. The dielectric and AC conductivity measurements were done at 100 Hz and 2 MHz. All these ascertain the candidacy of PVDF/GO nanocomposite thin films to be incorporated into electronic devices of this era.

ABSTRACTIn order to enhance the interfacial bonding between aluminum and β-Si3N4 whiskers in Al matrix composites (AMCs), Ni coating was deposited on the surface of β-Si3N4 whiskers using an electroless plating method. The interfacial test results showed that Ni coating was successfully deposited on the surface of β-Si3N4 whiskers and the whiskers were well bonded with Al matrix without pores. In addition, the whiskers were homogeneously dispersed in the Al matrix. The effect of Ni-coated β-Si3N4 whiskers on the mechanical properties of composites was investigated in detail. Densification and the mechanical performance of AMCs reinforced by Ni coated β-Si3N4 whiskers (NSAMCs) were improved comparing to that of AMCs reinforced by uncoated β-Si3N4 whiskers (USAMCs). The maximum value of tensile strength and bending strength reached up to 290 MPa and 487 MPa, when the Ni content was 0.9 vol.% and the β-Si3N4 whiskers content was 20 wt.%, respectively. However, excessive Ni content weakened the strengthening effect. Medium Ni coating on β-Si3N4 whiskers significantly optimized the interface and improved the performance of the composites.

ABSTRACTCarbon fiber-reinforced resin matrix composites have been utilized as structural and bearing parts in aerospace because of their high specific strength and modulus. To improve the mechanical properties and wear resistance of carbon fiber-reinforced epoxy resin composites, we propose the in-situ growth of SiC nanowires on the surface of carbon fiber by a Chemical Vapor Deposition method. The effect of the addition of nanowires on the mechanical strength and wear resistance of carbon fiber-reinforced epoxy resin composites was investigated. The results indicated that the tensile strength and bending strength of SiCnws / Cf / epoxy resin composites increased by 13.8% and 16.2% on the condition that the concentration of Ni(NO3)2 catalyst was 0.1 mol/L, respectively. The improvement of the mechanical properties could be attributed to the mechanical interlocking affection between carbon fiber and SiC nanowires. In addition, due to SiC nanowires with a three-dimensional network structure on the surface of carbon fiber, the stronger adhesive force between epoxy matrix SiC nanowires protected the resin matrix and carbon fiber from abrasion. The wear rate of SiCnws / Cf / epoxy composites was reduced by 98.1%.

ABSTRACTThe dipolar interactions were investigated through the giant magnetoimpedance effect in FINEMET/IGZO/CoFeSiB composite ribbons. The interface between the CoFeSiB film and FINEMET ribbon was separated by IGZO layer in FINEMET/IGZO/CoFeSiB composite ribbons, which effectively induced dipolar interactions. The dipolar interactions were analyzed by the peak position field (Hp) of giant magnetoimpedance effect and magnetic properties. The results show that the Hp decreased with the increase of the IGZO layer thickness. These results suggest that the GMI ratio (58%) and characteristic frequency (800 kHz) were optimized. The composite ribbons have high GMI ratio and low frequency, which can be applied in magnetic field sensors.

ABSTRACTBasalt fibers (BF)-reinforced double-layered resin composite with excellent absorption performance in X band (8.2–12.4 GHz) has been designed, choosing carbon black (CB) and nano-Fe3O4 as absorbent for absorbing layer and matching layer, respectively. The electromagnetic parameters of the composites were measured by vector network analyzer using waveguide method. The calculated result suggests that an increased amount of absorbent could significantly improve the microwave absorbability of the single-layered composites in the measured frequency. For double-layered composites, the optimum microwave absorption performance can be obtained by tailoring the electromagnetic parameters and thicknesses of each layer. The minimum reflection loss of −43.97 dB and full X band effective absorption can be achieved when the thickness of the matching layer (BF/Fe3O410) and absorbing layer (BF/CB7.5) were 0.3 mm and 2.7 mm, respectively. Therefore, utilization of dielectric loss, magnetic loss absorbent and BF/resin double-layered structure has designed flexibility, and contributes to promote the development of high-performance microwave absorbing composites.

ABSTRACTThe crimping and aggregation of graphene in the matrix often affect the properties of the composites. Herein, we successfully constructed the fluorinated graphene oxide (FGO) with interlayer support structure to improve the properties of epoxy composites. We employed diamine as a spacer and investigated the effects of three diamines with different structures on the modification of FGO in detail. FGO modified by p-phenylenediamine (PPD-FGO) had maximum interlayer spacing, presenting good stability and antiaggregation properties. Moreover, the addition of PPD-FGO makes epoxy resin composite transform from brittle material to ductile material, and the impact strength was significantly improved at both room temperature and 77 K. Meanwhile, the thermal properties were maintained very well, showing a slight increase. In addition, PPD-FGO/epoxy composite coating displayed good anti-corrosion performance for carbon steel. This work not only provides a new method to improve the properties of epoxy resin but also gives a new direction for the application of FGO.

ABSTRACTExperimental and theory investigations on the effects of single-phase (PyC) and co-deposited (PyC+SiC) interphases on the mechanical properties of T700TM-C/SiC minicomposites were conducted. Monotonic tensile tests and fiber’s push-in tests were conducted to obtain the minicomposite’s macro tensile mechanical properties and micro interface properties. The tensile strength was analyzed via a two-parameter Weibull distribution. The failure mechanism was obtained by fiber’s push-in tests and characterized by fracture morphology, and a damage-based micromechanical constitutive model was adopted to predict the tensile stress-strain response and interface debonding ratio (η) of C/SiC minicomposites with different interphases. For C/SiC, the experimental tensile curves were linearly till final tensile fracture with the lowest tensile strength and failure strain, due to the low interface shear strength (i.e., τiss = 50.8 ± 15.3 MPa). For C/(PyC)300 nm/SiC, the minicomposite with the moderate ISS (i.e., τiss = 62.2 ± 5.9 MPa) possessed the highest tensile strength and failure strain with the highest interface debonding ratio (i.e., ηmax = 0.95). For C/(PyC+SiC)/SiC, the tensile strength and strain were both lower than those of C/(PyC)/SiC due to the lower η.

ABSTRACTPretreatment using O2 plasma is a commonly used method today to increase the surface activity of CFs and enable more functional groups to be grafted onto them. Although the oxidation treatment of the CF surface is considered a key procedure for further grafting with functional groups, few researchers have investigated how the oxidation treatment influences the grafting processes. In this paper, the effects of the degree of oxidation on the grafting of amino functional groups onto CFs were experimentally investigated. The experiment showed that the oxidation process developed in steps including initial oxidation, saturation oxidation, and peroxidation. The results demonstrated that the degree of oxidation was positively correlated with the grafting efficiency within a certain range. Furthermore, the groups (unsaturated C, C-OH, and O=C-OH) produced after oxidation determined the results of grafting with amino (C-N, C-NH2, and O=C-NH2) groups. When the O2 plasma treatment time was increased from 0 min to 3 min, the IFSS of CF@HA increased by 1.07 times and the flexural strength of CFRP increased by 1.26 times. This work proves that the ammonia grafting of CF can be controlled by adjusting its earlier oxidation process.